Cas no 95310-48-8 (1H-Imidazole,5-(4-ethoxyphenyl)-2-[2-(2-furanyl)ethenyl]-4-phenyl-)

• Product Name: 1H-Imidazole,5-(4-ethoxyphenyl)-2-[2-(2-furanyl)ethenyl]-4-phenyl-
• CAS No: 95310-48-8
• MF: C₆H₁₁BrO₃
• MW: 211.053741693497
• CID: 803521
• PubChem ID: 3432354
• Update Time: 2025-04-19

1H-Imidazole,5-(4-ethoxyphenyl)-2-[2-(2-furanyl)ethenyl]-4-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole,5-(4-ethoxyphenyl)-2-[2-(2-furanyl)ethenyl]-4-phenyl-
• ETHYL-(R)-(+)-4-BROMO-3-HYDROXYBUTANOATE
• AIZRKZQHJNWBEI-UHFFFAOYSA-N
• ethyl 4-bromo-3-hydroxy-butanoate
• (S)-4-BROMO-3-HYDROXYBUTYRIC ACID ETHYL ETHER
• FT-0642306
• A845274
• 32224-01-4
• ethyl 4-bromo-3-hydroxybutanoate? (Afatinib Impurity pound(c)
• ethyl 4-bromo-3-hydroxybutyrate
• SCHEMBL606889
• ethyl 4-bromo-3-hydroxybutanoate
• CS-0164317
• 4-bromo-3-hydroxybutanoic acid ethyl ester
• 95310-48-8

• Inchi： 1S/C6H11BrO3/c1-2-10-6(9)3-5(8)4-7/h5,8H,2-4H2,1H3
• InChI Key： AIZRKZQHJNWBEI-UHFFFAOYSA-N
• SMILES： BrCC(CC(=O)OCC)O

Computed Properties

• Exact Mass: 209.989
• Monoisotopic Mass: 209.989
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.468 g/mL at 25 °C(lit.)
• Boiling Point: 94-96 °C2 mm Hg(lit.)
• Flash Point: >230 °F
• Refractive Index: n20/D 1.476(lit.)
• PSA: 46.53000
• LogP: 0.69540

1H-Imidazole,5-(4-ethoxyphenyl)-2-[2-(2-furanyl)ethenyl]-4-phenyl- Security Information

• WGK Germany：3